Cas no 1015845-75-6 (1-Ethyl-3-isobutyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Ethyl-3-isobutyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1015845-75-6
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD08059761
• CID: 1086191
• PubChem ID: 24728972
• Update Time: 2025-04-20

1-Ethyl-3-isobutyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-isobutyl-1H-pyrazole-5-carboxylic acid
• 1-Ethyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid
• 2-ethyl-5-(2-methylpropyl)pyrazole-3-carboxylic acid
• 1-ethyl-3-isobutyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• CHEMBRDG-BB 4004176
• VS-10100
• 1015845-75-6
• BBL030886
• AKOS006280985
• STL247622
• 1-Ethyl-3-isobutyl-1H-pyrazole-5-carboxylicacid
• DB-029198
• 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(2-methylpropyl)-
• 2-ethyl-5-isobutyl-pyrazole-3-carboxylic acid
• 1-Ethyl-3-isobutyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
• EN300-1618927
• MFCD08059761
• CS-0298249
• DTXSID80646602
• SCHEMBL2215308

• MDL： MFCD08059761
• Inchi： 1S/C10H16N2O2/c1-4-12-9(10(13)14)6-8(11-12)5-7(2)3/h6-7H,4-5H2,1-3H3,(H,13,14)
• InChI Key： DZGHINKQRGJIHM-UHFFFAOYSA-N
• SMILES： OC(C1=CC(CC(C)C)=NN1CC)=O

Computed Properties

• Exact Mass: 196.12100
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 1.79970

1-Ethyl-3-isobutyl-1H-pyrazole-5-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：